Synthesis of 6H-Dibenzo[c,e]oxaphosphinine 6-oxide: A Technical Guide
Synthesis of 6H-Dibenzo[c,e]oxaphosphinine 6-oxide: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the synthesis of 6H-Dibenzo[c,e]oxaphosphinine 6-oxide, a prominent organophosphorus compound widely utilized as a reactive flame retardant. Commonly known by the acronym DOPO, its synthesis and derivatization are of significant interest in materials science and medicinal chemistry. This document outlines the prevalent synthetic methodologies, detailed experimental protocols, and key quantitative data to support research and development activities.
Introduction
6H-Dibenzo[c,e]oxaphosphinine 6-oxide (DOPO) is a heterocyclic organophosphorus compound characterized by a phosphaphenanthrene core. Its high thermal stability and reactivity, owing to the presence of a P-H bond, make it a valuable building block for the synthesis of a wide array of derivatives with applications as flame retardants, stabilizers, and ligands in catalysis.[1] This guide focuses on the fundamental synthesis of the DOPO molecule.
Core Synthetic Pathway
The most common industrial synthesis of DOPO proceeds through a multi-step process starting from o-phenylphenol (OPP) and phosphorus trichloride (PCl₃). The overall process can be summarized in four key stages:
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Phosphinylation: Reaction of o-phenylphenol with phosphorus trichloride to form 2-(trichlorophosphino)biphenyl, which is then cyclized to yield 6-chloro-6H-dibenzo[c,e][1]oxaphosphinine (CDOP).
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Hydrolysis: Conversion of CDOP to 2-hydroxy-(2'-hydroxydiphenyl)phosphine oxide (HPPA) through hydrolysis.
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Purification: Recrystallization of the intermediate HPPA to remove impurities.
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Cyclization/Dehydration: Intramolecular condensation of HPPA to yield the final product, 6H-Dibenzo[c,e]oxaphosphinine 6-oxide (DOPO).[2]
Below is a detailed experimental protocol for this synthetic route.
Experimental Protocols
Synthesis of 6-chloro-6H-dibenzo[c,e][1][2]oxaphosphinine (CDOP)
-
Materials: o-Phenylphenol (OPP), Phosphorus trichloride (PCl₃), Zinc chloride (ZnCl₂) (catalyst).
-
Procedure:
-
To a four-necked flask equipped with a mechanical stirrer, thermometer, dropping funnel, and reflux condenser, add o-phenylphenol (200 g, 1.175 mol) and anhydrous zinc chloride (1.6 g, 0.0115 mol).[3]
-
Heat the mixture to 70 °C with stirring.
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Add phosphorus trichloride (113 mL, 1.292 mol) dropwise over 3 hours.[3]
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After the addition is complete, raise the temperature to 180 °C and maintain for 10 hours. During this period, uniformly add an additional portion of phosphorus trichloride (20.5 mL, 0.234 mol).[3]
-
The reaction is complete when the evolution of HCl gas ceases. The resulting product is the intermediate CDOP.[3]
-
Hydrolysis of CDOP to 2-hydroxy-(2'-hydroxydiphenyl)phosphine oxide (HPPA)
-
Materials: CDOP reaction mixture, Sodium hydroxide (NaOH), Hydrochloric acid (HCl).
-
Procedure:
-
Cool the CDOP reaction mixture to 90 ± 2 °C.
-
Prepare a solution of sodium hydroxide (140.4 g, 3.51 mol) in water (560 mL).
-
Add the CDOP mixture to the sodium hydroxide solution and cool to 40 ± 2 °C. Stir for 1 hour.[3]
-
Filter the solution to remove any insoluble materials.
-
Adjust the pH of the filtrate to 1.0 using hydrochloric acid (the HCl generated in the first step can be utilized).
-
Stir the acidified solution at 40 ± 2 °C for 3 hours to induce crystallization of HPPA.
-
Collect the solid product by suction filtration and wash three times with distilled water (200 mL each).[3]
-
Purification of HPPA
-
Materials: Crude HPPA, Toluene.
-
Procedure:
-
Dissolve the crude HPPA in toluene (800 mL).
-
Heat the solution to reflux for 1 hour.
-
Cool the solution to room temperature to allow for recrystallization.
-
Filter the mixture to obtain purified HPPA.[2]
-
Cyclization of HPPA to 6H-Dibenzo[c,e]oxaphosphinine 6-oxide (DOPO)
-
Materials: Purified HPPA.
-
Procedure:
-
Heat the purified HPPA to 120 °C.
-
Apply a vacuum (≥30 mmHg) and perform vacuum distillation for 2 hours to effect dehydration and cyclization.[2]
-
The resulting product is the target molecule, DOPO.
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Quantitative Data Summary
The following tables summarize the key quantitative data reported for the synthesis of DOPO.
| Parameter | Value | Reference |
| Yield | 95% | [2] |
| Purity (HPLC) | 99.6% | [2] |
| Melting Point | 117-119 °C | [2] |
| Zinc Ion Content | 5 ppm | [2] |
Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 6H-Dibenzo[c,e]oxaphosphinine 6-oxide.
Caption: Synthetic workflow for 6H-Dibenzo[c,e]oxaphosphinine 6-oxide.
Alternative Synthetic Approaches
While the four-step method is prevalent, other synthetic strategies for DOPO and its derivatives have been explored. These often involve modifications to the chlorinating agents used or one-pot procedures. For instance, the Atherton-Todd reaction, which utilizes carbon tetrachloride as a chlorinating agent, is a common method for synthesizing DOPO-based phosphonamidates.[4][5] However, due to the environmental concerns associated with carbon tetrachloride, alternative chlorinating agents such as sulfuryl chloride and trichloroisocyanuric acid have been investigated.[4][6] These alternative methods can offer advantages in terms of yield, purity, and environmental impact.[4][6]
Conclusion
The synthesis of 6H-Dibenzo[c,e]oxaphosphinine 6-oxide is a well-established process that is crucial for the production of halogen-free flame retardants and other valuable organophosphorus compounds. The detailed protocol and data presented in this guide are intended to provide researchers and professionals in the field with a comprehensive resource for the laboratory-scale synthesis of this important molecule. Further research into more sustainable and efficient synthetic routes remains an active area of investigation.
References
- 1. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]
- 2. CN103073597A - Synthesis and purification method for DOPO - Google Patents [patents.google.com]
- 3. chembk.com [chembk.com]
- 4. scispace.com [scispace.com]
- 5. Synthesis and Characterization of 6-(1,3-dimethylureido) dibenzo[c,e][1,2]oxaphosphinine 6-oxide [mdpi.com]
- 6. pubs.acs.org [pubs.acs.org]
